Cas no 84254-97-7 (1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile)

• Product Name: 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile
• CAS No: 84254-97-7
• MF: C₁₈H₂₅N₃
• MW: 283.411204099655
• CID: 730391
• PubChem ID: 2733434
• Update Time: 2025-05-21

1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1'-Benzyl-[1,4'-bipiperidine]-4'-carbonitrile
• [1,4'-Bipiperidine]-4'-carbonitrile,1'-(phenylmethyl)-
• 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile
• 1-benzyl-4-piperidin-1-ylpiperidine-4-carbonitrile
• N-BENZYL-4-CYANO-4-(1-PIPERIDINO)-PIPERIDINE
• 1′-(Phenylmethyl)[1,4′-bipiperidine]-4′-carbonitrile (ACI)
• [1,4′-Bipiperidine]-4′-carbonitrile, 1′-benzyl- (7CI)
• 1-Benzyl-4-(piperidin-1-yl)piperidine-4-carbonitrile
• 1′-Benzyl-[1,4′-bipiperidine]-4′-carbonitrile
• STL567666
• AKOS009986594
• 1'-(Phenylmethyl)-(1,4'-bipiperidine)-4'-carbonitrile
• 1-Benzyl-4-cyano-4-(piperid-1-yl)piperidine
• SCHEMBL4031096
• EINECS 282-544-0
• E81430
• DTXSID80233172
• 84254-97-7
• CS-0114788
• A23518
• 1'-(Phenylmethyl)-[1,4'-bipiperidine]-4'-carbonitrile
• 1-Benzyl-4-cyano-4-(piperidin-1-yl)piperidine
• N-BENZYL-4-CYANO-4-(1-PIPERIDINO)-PIPERIDINE, 98
• 1'-(Phenylmethyl)-[1,4'-bipiperidine]-4'-carbonitrile;
• NS00038462
• AS-81830

• MDL： MFCD00800635
• Inchi： 1S/C18H25N3/c19-16-18(21-11-5-2-6-12-21)9-13-20(14-10-18)15-17-7-3-1-4-8-17/h1,3-4,7-8H,2,5-6,9-15H2
• InChI Key： XXZATAXHOSMHKY-UHFFFAOYSA-N
• SMILES： N#CC1(CCN(CC2C=CC=CC=2)CC1)N1CCCCC1

Computed Properties

• Exact Mass: 283.20500
• Monoisotopic Mass: 283.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-106 ºC
• Boiling Point: 415.96°C (rough estimate)
• Flash Point: 175.2±18.0 °C
• Refractive Index: 1.5480 (estimate)
• Solubility: Very slightly soluble (0.94 g/l) (25 º C),
• PSA: 30.27000
• LogP: 2.90648
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile

Chemical Profile of 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile (CAS No. 84254-97-7)

1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 84254-97-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a bipiperidine core with a benzyl substituent and a nitrile group, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel therapeutic agents.

The bipiperidine moiety is a prominent pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the benzyl group enhances the lipophilicity of the molecule, while the nitrile group introduces a polar moiety that can influence solubility and metabolic stability. These structural features collectively contribute to the compound's potential as an intermediate in the synthesis of bioactive molecules.

In recent years, there has been growing interest in bipiperidine derivatives due to their role in modulating neurological and cardiovascular pathways. For instance, compounds with similar scaffolds have been explored for their potential in treating conditions such as Parkinson's disease, depression, and hypertension. The nitrile group in 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile (CAS No. 84254-97-7) is particularly noteworthy, as nitriles are often incorporated into drug molecules to improve pharmacokinetic properties and binding affinity.

Recent studies have highlighted the importance of optimizing the substitution patterns on bipiperidine rings to achieve desired pharmacological effects. The benzyl substituent in this compound may serve as a handle for further chemical modifications, allowing researchers to fine-tune its biological activity. This flexibility makes 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile (CAS No. 84254-97-7) a promising candidate for structure-activity relationship (SAR) studies.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in material science applications due to its ability to form stable complexes with other molecules. These interactions can be exploited in the development of novel polymers, catalysts, and functional materials. The versatility of 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile (CAS No. 84254-97-7) underscores its significance as a building block in synthetic chemistry.

From a synthetic chemistry perspective, the synthesis of 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile (CAS No. 84254-97-7) involves multi-step reactions that showcase advanced organic transformations. Key steps include nucleophilic substitution reactions to introduce the bipiperidine core, followed by functionalization to incorporate the benzyl and nitrile groups. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

The compound's physicochemical properties have been thoroughly characterized through experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided insights into its molecular structure and conformational preferences. Understanding these properties is crucial for predicting its behavior in biological systems and for optimizing its use in drug development.

In conclusion, 1'-Benzyl-1,4'-bipiperidine-4'-carbonitrile (CAS No. 84254-97-7) represents a fascinating molecule with diverse applications in pharmaceuticals and material science. Its unique structural features make it a valuable scaffold for further research and development. As scientific understanding advances, new possibilities for utilizing this compound are likely to emerge, reinforcing its importance in modern chemistry.